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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4,4'-Dihydroxybiphenyl (CAS 92-

88-6), a versatile organic compound with significant applications in polymer chemistry and

notable biological activities relevant to drug discovery and development. This document

consolidates its physicochemical properties, spectroscopic data, synthesis and purification

protocols, safety and toxicological information, and explores its roles as a tyrosinase inhibitor

and an estrogen receptor modulator. Detailed experimental methodologies and visual diagrams

of key pathways and workflows are included to support researchers in their practical

applications of this compound.

Physicochemical Properties
4,4'-Dihydroxybiphenyl, also known as 4,4'-biphenol, is a white to off-white or light beige

crystalline solid.[1][2] It is characterized by its high melting point and thermal stability. While

sparingly soluble in water, it readily dissolves in organic solvents such as ethanol, ether,

methanol, and acetone.[3][4][5]

Table 1: Physicochemical Properties of 4,4'-Dihydroxybiphenyl
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Property Value Reference(s)

CAS Number 92-88-6 [1]

Molecular Formula C₁₂H₁₀O₂ [3]

Molecular Weight 186.21 g/mol [3]

Appearance
White to light yellow powder to

crystal
[3][4]

Melting Point 278-285 °C [3][4]

Boiling Point 280.69 °C (rough estimate) [4]

Density 1.22 g/cm³ [4]

Vapor Pressure 0.00000079 mmHg [1]

pKa 9.74 ± 0.26 (Predicted) [4]

Solubility

Insoluble in water; Soluble in

methanol, ethanol, ether,

acetone

[3][4][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4,4'-
Dihydroxybiphenyl.

Table 2: Spectroscopic Data for 4,4'-Dihydroxybiphenyl
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Technique Data Highlights Reference(s)

¹H NMR Spectra available for review. [6][7]

¹³C NMR Spectra available for review. [6]

IR Spectroscopy

Characteristic peaks for O-H

and aromatic C-H and C-C

bonds.

[8][9]

Mass Spectrometry
Molecular ion peak (M⁺) at m/z

186.
[6][10][11]

UV-Vis
Excitation peak at 267 nm and

emission peak at 351 nm.
[12]

Synthesis and Purification
Several methods for the synthesis of 4,4'-Dihydroxybiphenyl have been reported, ranging

from classical approaches to more modern catalytic reactions.

Synthesis Protocols
a) Dehydrogenation of 4-(4-hydroxyphenyl)-3-cyclohexene-1-ol:

This method involves the use of a palladium-carbon catalyst.[13]

Reactants: 4-(4-hydroxyphenyl)-3-cyclohexene-1-ol, 5% palladium-carbon, α-methylstyrene,

water.

Procedure:

Charge a stainless steel autoclave with the reactants.

Replace the internal atmosphere with nitrogen.

Heat the mixture to 200 °C for 3 hours.

Pour the reaction mass into an aqueous sodium hydroxide solution and filter to remove the

catalyst.
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Separate the organic layer.

Neutralize the aqueous layer to pH 4 with hydrochloric acid to precipitate the product.

Filter, wash with water, and dry the crystals.[13]

b) Alkaline Fusion of Dipotassium Salt of Biphenyl-4,4'-disulfonic Acid:

This industrial method involves high temperatures and alkaline conditions.[5]

Reactants: Dipotassium salt of biphenyl-4,4'-disulfonic acid, potassium hydroxide, sodium

carbonate.

Procedure:

Heat potassium hydroxide and sodium carbonate to 280 °C in a stainless steel kettle.

Introduce the dipotassium salt of biphenyl-4,4'-disulfonic acid.

Increase the temperature to 320 °C and maintain for 3 hours.

Cool the melt by adding water.

Dilute the reaction mixture with water and acidify with concentrated hydrochloric acid to a

pH of 6.5 at 90 °C.

Filter the resulting precipitate.

Extract the product with acetone and remove the solvent.[5]

c) Decomposition of 4,4'-di(2-hydroxy-2-propyl)biphenyl:

This process uses hydrogen peroxide and an acid catalyst.[14]

Reactants: 4,4'-di(2-hydroxy-2-propyl)biphenyl, hydrogen peroxide, acid catalyst (e.g.,

perchloric acid), acetonitrile.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://prepchem.com/4-4-biphenol/
https://prepchem.com/4-4-dihydroxybiphenyl/
https://prepchem.com/4-4-dihydroxybiphenyl/
https://patents.google.com/patent/USRE33779E/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 4,4'-di(2-hydroxy-2-propyl)biphenyl in acetonitrile.

Add aqueous hydrogen peroxide.

Add the acid catalyst dropwise while stirring at 30 °C.

Continue stirring for 30 minutes.

The product can be quantified by high-performance liquid chromatography (HPLC).[14]

Purification Protocol
Crude 4,4'-Dihydroxybiphenyl can be purified by recrystallization.

Solvents: Acetonitrile, methanol, or acetone are suitable recrystallization solvents.[14]

Procedure:

Dissolve the crude product in the chosen solvent under heat.

Filter the hot solution to remove any insoluble impurities.

Cool the filtrate to allow for the crystallization of the purified product.

Collect the crystals by filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals.[14]

Experimental Workflows

Synthesis Purification

Reactants Reaction
Input

Crude Product
Output

DissolutionTransfer Hot Filtration Crystallization Filtration & Washing Drying Pure Product
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4,4'-Dihydroxybiphenyl.

Biological Activity and Applications in Drug
Development
4,4'-Dihydroxybiphenyl has garnered interest in the pharmaceutical and cosmetic industries

due to its biological activities, primarily as a tyrosinase inhibitor and an estrogen receptor

modulator.

Tyrosinase Inhibition and Melanogenesis
Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment responsible for

skin, hair, and eye color.[3] Overproduction of melanin can lead to hyperpigmentation

disorders. 4,4'-Dihydroxybiphenyl has been identified as a potent competitive inhibitor of

tyrosinase, with an IC₅₀ value of 1.91 μM.[3] This inhibitory action leads to a suppression of

melanin biosynthesis, making it a compound of interest for applications in skin whitening and

treating hyperpigmentation.[3][15][16]
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Melanin Biosynthesis Pathway Inhibition by 4,4'-Dihydroxybiphenyl
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Caption: Inhibition of the melanin biosynthesis pathway by 4,4'-Dihydroxybiphenyl.

Estrogenic Activity
4,4'-Dihydroxybiphenyl has demonstrated estrogenic activity in in vivo assays using

Saccharomyces cerevisiae hER.[17] Its structural similarity to diethylstilbestrol, a synthetic

nonsteroidal estrogen, suggests its potential to interact with estrogen receptors.[2] This

property makes it a subject of study for its potential endocrine-disrupting effects, as well as a

scaffold for the development of selective estrogen receptor modulators (SERMs) which have

applications in the treatment of hormone-dependent cancers and osteoporosis.
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Caption: Simplified diagram of estrogen receptor activation by 4,4'-Dihydroxybiphenyl.

Toxicology and Safety
4,4'-Dihydroxybiphenyl is considered to have low to moderate acute toxicity.[2] However, it

can cause skin and eye irritation, and may cause respiratory irritation.[1][4] It is harmful if it

comes into contact with the skin.[4] Chronic exposure in animal studies has been associated

with potential hepatotoxic effects.[2]

Table 3: Toxicological Data for 4,4'-Dihydroxybiphenyl
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Endpoint Species Route Value Reference(s)

LD₅₀ Mouse Intraperitoneal 100 mg/kg [18]

LD₅₀ Rat Oral 9850 mg/kg [18]

LC₅₀ (96h)
Fish (Oryzias

latipes)
- 12.8 mg/L [4]

EC₅₀ (48h) Daphnia magna - 1.76 mg/L [4]

EC₅₀ (72h) Algae - 2.15 mg/L [4]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated place. Use local exhaust ventilation.[1][4]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[4]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[4]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work

areas.[1]

Conclusion
4,4'-Dihydroxybiphenyl is a compound with a well-defined set of physicochemical properties

and a growing body of research highlighting its biological significance. For researchers in

materials science, it serves as a key monomer for high-performance polymers. For those in

drug development and cosmetology, its potent tyrosinase inhibitory activity presents a

promising avenue for the development of novel treatments for hyperpigmentation. Its

estrogenic properties, while necessitating careful toxicological assessment, also open up

possibilities for its use as a lead compound in the design of new therapeutics. This guide

provides a foundational resource to aid in the safe and effective utilization of 4,4'-
Dihydroxybiphenyl in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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